Cas no 106143-06-0 (1,2-Benzenediol, 4-(2-propenyl)-, monoacetate)

• Product Name: 1,2-Benzenediol, 4-(2-propenyl)-, monoacetate
• CAS No: 106143-06-0
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 97351
• PubChem ID: 67110535
• Update Time: 2025-04-18

1,2-Benzenediol, 4-(2-propenyl)-, monoacetate Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 4-(2-propenyl)-, monoacetate
• acetic acid,4-prop-2-enylbenzene-1,2-diol
• 106143-06-0
• Acetic acid--4-(prop-2-en-1-yl)benzene-1,2-diol (1/1)
• SCHEMBL1657169
• DTXSID70736445

• Inchi： 1S/C9H10O2.C2H4O2/c1-2-3-7-4-5-8(10)9(11)6-7;1-2(3)4/h2,4-6,10-11H,1,3H2;1H3,(H,3,4)
• InChI Key： LOAGXMZDTMHUGJ-UHFFFAOYSA-N
• SMILES： OC1=C(C=CC(=C1)CC=C)O.OC(C)=O

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters